Cas no 59554-29-9 (2-Methoxy-4-methylbenzenesulfonic acid)

2-Methoxy-4-methylbenzenesulfonic acid structure
59554-29-9 structure
Product Name:2-Methoxy-4-methylbenzenesulfonic acid
CAS No:59554-29-9
MF:C8H10O4S
MW:202.227601528168
CID:2855961
PubChem ID:13012786
Update Time:2025-04-21

2-Methoxy-4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-toluene-4-sulfonic acid
    • 59554-29-9
    • DB-135023
    • DVGICUWXBXTEOY-UHFFFAOYSA-N
    • SCHEMBL6367227
    • 2-methoxy-4-methylbenzenesulfonic acid
    • 2-Methoxy-4-methylbenzenesulfonic acid
    • Inchi: 1S/C8H10O4S/c1-6-3-4-8(13(9,10)11)7(5-6)12-2/h3-5H,1-2H3,(H,9,10,11)
    • InChI Key: DVGICUWXBXTEOY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1OC)(=O)(=O)O

Computed Properties

  • Exact Mass: 202.02997997Da
  • Monoisotopic Mass: 202.02997997Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72Ų
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